Cas no 2228594-93-0 (5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine)

• Product Name: 5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine
• CAS No: 2228594-93-0
• MF: C₉H₇FN₄O₂
• MW: 222.175884485245
• CID: 6425942
• PubChem ID: 165762243
• Update Time: 2025-06-08

5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine
• EN300-1792395
• 2228594-93-0

• Inchi： 1S/C9H7FN4O2/c10-8-5(6-4-12-9(11)13-6)2-1-3-7(8)14(15)16/h1-4H,(H3,11,12,13)
• InChI Key： LTQPKHIRWMJNLO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CN=C(N)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.05530364g/mol
• Monoisotopic Mass: 222.05530364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on 5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine (CAS No. 2228594-93-0)

The compound 5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine (CAS No. 2228594-93-0) is a specialized imidazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro-nitrophenyl group attached to an imidazole-2-amine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like 5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine has surged, driven by advancements in precision medicine and targeted therapy. Its nitro and fluoro functional groups enhance its reactivity, enabling modifications for improved drug bioavailability and selectivity. This aligns with frequent search queries such as "imidazole derivatives in drug design" and "fluoro-nitrophenyl applications in pharmaceuticals," reflecting its relevance in modern research.

The synthesis of CAS No. 2228594-93-0 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and nitration processes. Its purity and stability are critical for downstream applications, prompting discussions on "analytical methods for imidazole compounds" and "storage conditions for nitroaromatics." These topics are frequently explored in academic forums and industry publications, underscoring the compound's technical importance.

Beyond pharmaceuticals, 5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine is investigated for its potential in material science, particularly in designing fluorescent probes and organic semiconductors. Its electron-withdrawing properties make it suitable for optoelectronic devices, a hot topic in green energy research. Searches like "nitrophenyl-imidazole in OLEDs" highlight this intersection of chemistry and technology.

Regulatory and safety profiles of CAS No. 2228594-93-0 are also frequently queried, with emphasis on "handling nitroaromatic compounds" and "environmental impact of fluorinated intermediates." While not classified as hazardous under standard guidelines, proper lab practices are recommended to mitigate risks associated with its nitro group.

In summary, 5-(2-fluoro-3-nitrophenyl)-1H-imidazol-2-amine represents a versatile building block in synthetic chemistry, bridging gaps between medicinal chemistry, materials engineering, and sustainable technology. Its growing prominence in peer-reviewed studies and patent filings ensures its continued relevance in scientific innovation.